An In-depth Technical Guide to C.I. Sulphur Green 14: Chemical Structure and Synthesis
An In-depth Technical Guide to C.I. Sulphur Green 14: Chemical Structure and Synthesis
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the chemical nature, synthesis, and properties of C.I. Sulphur Green 14 (CAS No. 12227-06-4), a significant dye within the sulfur dye class. While the precise molecular structure of most sulfur dyes, including Sulphur Green 14, is not definitively known due to their complex and polymeric nature, this document elucidates its probable structural characteristics and a representative synthesis pathway based on available scientific information.
Introduction to Sulphur Green 14
Sulphur Green 14 is a synthetic organic dye valued for its brilliant green shade and its good fastness properties on cellulosic fibers such as cotton, hemp, and viscose[1][2][3]. It is classified as a sulfur dye, a category of dyes characterized by the presence of sulfur linkages within their molecules[4]. These dyes are typically large, amorphous compounds that are insoluble in water but can be rendered soluble and substantive to fibers through a reduction process, usually with sodium sulfide[1][4][5]. A key distinguishing feature of Sulphur Green 14 is its description as a "new sulfur dye" that utilizes thiocarbamide as a "vulcanizing agent" in its synthesis, suggesting a more specific thionation process compared to traditional methods[2][6].
Physicochemical and Fastness Properties
Sulphur Green 14 is a dark green powder. It is insoluble in water, but dissolves in a sodium sulfide solution to form a blue-gray leuco form, and in concentrated sulfuric acid, it produces a dark yellow solution[1][2][6]. The quantitative data regarding its fastness properties are summarized in the tables below.
Table 1: Physicochemical Properties of Sulphur Green 14
| Property | Description |
| C.I. Name | Sulphur Green 14 |
| CAS Number | 12227-06-4[1][2] |
| Appearance | Dark green powder[1][6] |
| Solubility in Water | Insoluble[1][2][6] |
| Solubility in Sodium Sulfide Solution | Soluble (forms a blue-gray solution)[1] |
| Solubility in Concentrated H₂SO₄ | Soluble (forms a dark yellow solution)[2][6] |
Table 2: Fastness Properties of Sulphur Green 14
| Fastness Test | ISO Standard Rating | AATCC Standard Rating |
| Light Fastness | 6-7[2][6] | 6 |
| Washing (Soaping) - Moderate | 4-5[2][6] | 4-5 |
| Washing (Soaping) - Severe | 3[2][6] | 3 |
| Perspiration Fastness (Alkali) | 4-5[2][6] | 4-5 |
| Acid Resistance | 4[2][6] | 5 |
| Alkali Resistance | 4-5[2][6] | 1 |
| Rubbing - Dry | 4-5 | |
| Rubbing - Wet | 2-3 |
Proposed Chemical Structure and Rationale
The exact chemical structure of Sulphur Green 14 is not defined as a single molecule but rather as a complex, high-molecular-weight, and likely heterogeneous mixture[7]. Sulfur dyes are generally understood to be composed of aromatic structures cross-linked by sulfide (-S-), disulfide (-S-S-), and polysulfide (-Sₙ-) bridges, often forming heterocyclic systems such as thiazoles, thianthrenes, and phenothiazones[4][7].
Given that Sulphur Green 14 is noted for its synthesis involving thiocarbamide, a plausible hypothesis is that the thionation process involves the decomposition of thiocarbamide to generate reactive sulfur species that then react with aromatic precursors. A potential precursor for a green sulfur dye could be an amino-substituted aromatic compound, which upon sulfurization, could form the chromophoric system.
Below is a proposed representative structure, acknowledging that this is a simplified model of a repeating unit within a larger, amorphous polymer.
Caption: Proposed phenothiazine-type repeating unit in Sulphur Green 14.
Synthesis of Sulphur Green 14
The synthesis of sulfur dyes, a process known as thionation or sulfurization, generally involves heating an aromatic organic intermediate with a source of sulfur[5][8]. For Sulphur Green 14, the key reagents are an aromatic precursor, sulfur, and thiocarbamide, which likely acts as a sulfur transfer agent and may influence the final structure and shade of the dye.
Proposed Synthesis Pathway
The synthesis can be conceptualized as a multi-step process, beginning with the thermal decomposition of thiocarbamide and sulfur, followed by the electrophilic substitution of the aromatic precursor and subsequent condensation and polymerization reactions.
Caption: Generalized synthesis workflow for Sulphur Green 14.
Representative Experimental Protocol
The following is a representative, generalized protocol for the synthesis of a sulfur dye like Sulphur Green 14. Note: This protocol is illustrative and would require optimization for specific precursors and desired dye characteristics.
Materials:
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Aromatic amine precursor
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Elemental sulfur
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Thiocarbamide
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High-boiling point solvent (e.g., ethylene glycol or diethylene glycol) - optional
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Sodium sulfide (for solubilization and analysis)
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Hydrochloric acid (for precipitation)
Procedure:
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Charging the Reactor: In a reaction vessel equipped with a stirrer, thermometer, and reflux condenser, charge the aromatic amine precursor, elemental sulfur, and thiocarbamide. If a solvent is used, it is also added at this stage.
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Heating and Thionation: The mixture is slowly heated with constant stirring. The reaction is typically carried out at a high temperature, often in the range of 180-250°C. The reaction is maintained at this temperature for several hours to ensure complete thionation.
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Monitoring the Reaction: The progress of the reaction can be monitored by taking small samples, dissolving them in sodium sulfide solution, and observing the color.
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Isolation of the Crude Dye: After the reaction is complete, the mixture is cooled. The crude dye can be isolated by precipitation. This is often achieved by adding the reaction mass to a dilute solution of hydrochloric acid.
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Purification: The precipitated dye is filtered, washed with water to remove unreacted starting materials and by-products, and then dried.
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Quality Control: The final product is tested for its dyeing properties, including shade, strength, and fastness, against a standard sample.
Application in Dyeing
The application of Sulphur Green 14 to cellulosic fibers involves a three-step process: reduction, dyeing, and oxidation.
Caption: Application workflow for dyeing with Sulphur Green 14.
Experimental Protocol for Dyeing Cotton with Sulphur Green 14
Materials:
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Sulphur Green 14 dye
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Sodium sulfide (Na₂S)
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Sodium carbonate (Na₂CO₃)
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Glauber's salt (Na₂SO₄)
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Cotton fabric
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Acetic acid
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Sodium dichromate (or other oxidizing agent)
Procedure:
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Preparation of the Dyebath: The dyebath is prepared by first making a paste of the Sulphur Green 14 dye with a small amount of water. To this paste, the required amount of sodium sulfide is added, and the mixture is stirred until the dye is completely dissolved, forming the leuco-dye solution. Sodium carbonate is added to maintain the necessary alkalinity.
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Dyeing: The dyebath is diluted with water, and the temperature is raised. The cotton fabric is introduced into the dyebath. Glauber's salt is added gradually to promote the exhaustion of the dye onto the fiber. The dyeing is continued at a high temperature (typically 80-95°C) for a specified time.
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Rinsing: After dyeing, the fabric is removed from the dyebath and rinsed thoroughly with water to remove any unfixed dye and residual chemicals.
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Oxidation: The leuco-dye on the fabric is then oxidized back to its original insoluble form. This can be done by exposure to air (airing) or by treatment with a chemical oxidizing agent such as a solution of sodium dichromate and acetic acid.
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Soaping and Final Rinsing: The dyed fabric is then soaped at a high temperature to remove any loose dye particles and to improve the fastness properties. This is followed by a final thorough rinsing and drying.
Conclusion
C.I. Sulphur Green 14 is a commercially important sulfur dye with a complex, polymeric structure that is not precisely defined. Its synthesis involves the thionation of an aromatic precursor, distinguished by the use of thiocarbamide as a sulfurizing agent. The application of Sulphur Green 14 follows the typical reduction-dyeing-oxidation process characteristic of sulfur dyes. The information provided in this guide offers a foundational understanding for researchers and professionals working with this class of compounds, highlighting the key aspects of its chemistry, synthesis, and application. Further research into advanced analytical techniques may provide more detailed insights into the specific chemical structures present in Sulphur Green 14.
References
- 1. Sulphur Green 14,Sulphur Brilliant Green [xcwydyes.com]
- 2. worlddyevariety.com [worlddyevariety.com]
- 3. CAS 12227-06-4: Sulphur Green 14 | CymitQuimica [cymitquimica.com]
- 4. SULFUR DYE - Ataman Kimya [atamanchemicals.com]
- 5. textilelearner.net [textilelearner.net]
- 6. SULPHUR GREEN 14|Sulphur Light Green G|CAS NO.12227-06-4 [chinainterdyes.com]
- 7. Sulfur dye - Wikipedia [en.wikipedia.org]
- 8. p2infohouse.org [p2infohouse.org]
